Cas no 2419358-87-3 (PI5P4Kgamma-IN-1)

• Product Name: PI5P4Kgamma-IN-1
• CAS No: 2419358-87-3
• MF: C₂₀H₂₀N₄O
• MW: 332.40
• CID: 6803314
• PubChem ID: 145901440
• Update Time: 2025-06-15

PI5P4Kgamma-IN-1 Chemical and Physical Properties

Names and Identifiers

• CHEMBL5303489
• GLXC-27388
• PI5P4Kgamma-IN-1
• CS-0864178
• HY-153789
• 11-(3,6-Dihydro-2H-pyran-4-yl)-5,6,7,8-tetrahydropyrimido[4',5':3,4]cyclohepta[1,2-b]indol-2-amine
• 2419358-87-3
• SGC-PI5P4Kgamma/MYLK4-1

• Inchi： 1S/C20H20N4O/c21-20-22-11-14-2-1-3-17-18(19(14)24-20)15-10-13(4-5-16(15)23-17)12-6-8-25-9-7-12/h4-6,10-11,23H,1-3,7-9H2,(H2,21,22,24)
• InChI Key： VGFHPNRWHOQLEB-UHFFFAOYSA-N
• SMILES： O1CC=C(CC1)C1C=CC2=C(C=1)C1C3C(=CN=C(N)N=3)CCCC=1N2

Computed Properties

• Exact Mass: 332.16371127Da
• Monoisotopic Mass: 332.16371127Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 25
• Rotatable Bond Count: 1
• Complexity: 524
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 76.8Ų

Additional information on PI5P4Kgamma-IN-1

Professional Introduction to PI5P4Kgamma-IN-1 (CAS No: 2419358-87-3)

PI5P4Kgamma-IN-1, chemically designated as CAS No: 2419358-87-3, is a novel compound that has garnered significant attention in the field of pharmaceutical research and development. This compound is specifically designed as an inhibitor targeting the PI5P4Kgamma enzyme, a critical player in cellular signaling pathways. The growing interest in PI5P4Kgamma-IN-1 stems from its potential therapeutic applications, particularly in the treatment of various metabolic and inflammatory disorders.

The PI5P4Kgamma enzyme is a member of the phosphoinositide kinase family, which plays a pivotal role in regulating intracellular signaling processes. Dysregulation of this enzyme has been implicated in several pathological conditions, including cancer, diabetes, and neurodegenerative diseases. By inhibiting PI5P4Kgamma, PI5P4Kgamma-IN-1 aims to modulate these signaling pathways, thereby offering a potential therapeutic strategy for these conditions.

Recent advancements in the understanding of cellular signaling have highlighted the importance of PI5P4Kgamma in maintaining cellular homeostasis. Studies have shown that the activity of PI5P4Kgamma is closely linked to the regulation of lipid metabolism and cell growth. In particular, aberrant activation of PI5P4Kgamma has been observed in tumor cells, where it contributes to uncontrolled cell proliferation and resistance to apoptosis. Consequently, targeting this enzyme has emerged as a promising approach for developing anti-cancer therapies.

PI5P4Kgamma-IN-1 has been extensively evaluated in preclinical studies for its efficacy and safety profile. These studies have demonstrated that the compound effectively inhibits PI5P4Kgamma activity without significant off-target effects. The compound's ability to selectively target PI5P4Kgamma suggests that it may have a favorable pharmacological profile, with minimal side effects associated with its use.

In addition to its anti-cancer potential, PI5P4Kgamma-IN-1 has shown promise in treating metabolic disorders. Research indicates that the compound can improve insulin sensitivity and glucose uptake in adipocytes and muscle cells. This effect is attributed to its ability to modulate lipid metabolism and enhance downstream signaling pathways involved in glucose homeostasis. These findings make PI5P4Kgamma-IN-1 a compelling candidate for the development of new treatments for type 2 diabetes.

The structural design of PI5P4Kgamma-IN-1 is based on detailed molecular modeling studies that aimed to optimize binding affinity and selectivity. The compound's chemical structure incorporates specific functional groups that enhance its interaction with the active site of PI5P4Kgamma while minimizing interactions with other kinases. This targeted approach ensures that PI5P4Kgamma-IN-1 exerts its therapeutic effects with high specificity.

Preclinical toxicity studies have been conducted to assess the safety of PI5P4Kgamma-IN-1 at various doses. These studies have shown that the compound is well-tolerated at therapeutic doses and does not exhibit significant toxic effects on major organs or systems. The compound's favorable safety profile enhances its potential for clinical translation.

The development of PI5P4Kgamma-IN-1 is part of a broader effort to understand and manipulate cellular signaling pathways for therapeutic benefit. Advances in this field have led to the identification of numerous targets for drug development, including kinases, GPCRs, and ion channels. Among these targets, kinases have been particularly well-studied due to their critical role in many disease processes.

PI5P4Kgamma-IN-1 represents a significant step forward in the rational design of kinase inhibitors. By leveraging structural biology and computational modeling, researchers have been able to develop compounds that are both highly potent and selective. This approach not only improves the efficacy of therapy but also reduces the risk of side effects associated with non-specific drug interactions.

The future development of PI5P4Kgamma-IN-1 will likely involve further preclinical studies to confirm its efficacy and safety profile across different disease models. Once these studies are complete, clinical trials will be initiated to evaluate the compound's effectiveness in human patients. The successful completion of these trials could lead to the approval of PI5P4Kgamma-IN-1 as a new treatment option for various metabolic and inflammatory disorders.

In conclusion, PI5P4Kgamma-IN-1 (CAS No: 2419358-87-3) is a promising compound with significant therapeutic potential in multiple disease areas. Its ability to selectively inhibit PI5P4Kgamma makes it an attractive candidate for further development as a novel therapeutic agent. As research continues to uncover new insights into cellular signaling pathways, compounds like PI5P4Kgamma-IN-1 will play an increasingly important role in treating complex diseases.